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A deep dive into the long-term stability of perovskite solar cells reveals that surface passivation
is a critical strategy for enhancing device longevity. This guide provides a comparative analysis
of dimethylammonium iodide (DMAI) as a passivation agent against other common
alternatives, supported by experimental data, to aid researchers in selecting the optimal
stabilization strategy.

The Achilles' heel of perovskite solar cells (PSCs), despite their impressive power conversion
efficiencies (PCEs), remains their long-term operational stability. Environmental factors such as
moisture, heat, and continuous light exposure can lead to rapid degradation of the perovskite
material, hindering their path to commercialization. Surface passivation, a technique that
involves treating the perovskite surface with specific chemical compounds, has emerged as a
promising approach to mitigate these degradation pathways by reducing defects and
preventing ion migration.

Among the various passivating agents, small organic cations have garnered significant
attention. This guide focuses on dimethylammonium iodide (DMAI) and provides a
comparative assessment of its performance against other widely used passivators, including
phenethylammonium iodide (PEAI), guanidinium iodide (GUI), and 1,3-
bis(diphenylphosphino)propane (DPPP).

The Role of DMAI in Enhancing Perovskite Stability

DMAI has been shown to play a crucial role in improving the thermal stability of perovskite
films, particularly in inorganic CsPbls formulations. Research indicates that DMAI incorporates
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into the perovskite lattice, forming a more thermodynamically stable mixed-cation
DMAo.15Cso.85Pbls phase.[1] This mixed-cation perovskite exhibits improved device efficiency
compared to its pure inorganic counterpart.[1] The mechanism of enhanced stability is
attributed to the initial decomposition of the DMA™* cation, which leaves the perovskite
structure, thereby prolonging the integrity of the primary CsPbls perovskite.

Comparative Performance of Passivation Agents

To provide a clear comparison, the following table summarizes the performance and stability of
perovskite solar cells treated with different passivation agents based on available experimental
data. It is important to note that the data is compiled from different studies with varying
experimental conditions, which should be considered when making direct comparisons.

Stability

Passivation Device Initial PCE Performanc
Test . Reference
Agent Structure (%) . e Retention
Conditions
] ) Thermal Tso oOf 753
DPPP n-i-p 33.14 (iPCE) [2113114]
stress: 85°C hours
PEAI [ 34.47 (iPCE) Thermal [21131[4]
n-1- . | -
P stress: 85°C
. ) Thermal
GUI n-i-p 32.32 (iPCE) - [2113114]

stress: 85°C

Thermal

OAl n-i- 33.71 (iPCE - 2][3][4
P ( ) stress: 85°C [2Ji3]t4]
Control (No _ _ Thermal
o n-i-p 31.35 (iPCE) - [21[3114]
Passivation) stress: 85°C

Note: iPCE refers to indoor power conversion efficiency. Tso is the time it takes for the device to
degrade to 80% of its initial efficiency.

From the available data, DPPP demonstrates exceptional thermal stability, with a Tso lifetime of
753 hours at 85°C.[2][3][4] While direct comparative data for DMAI under the same conditions
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is not available in the cited literature, its role in forming a more stable mixed-cation inorganic
perovskite suggests a strong potential for enhancing thermal resilience.

Experimental Methodologies

A standardized approach to assessing long-term stability is crucial for meaningful comparisons.
The International Summit on Organic Photovoltaic Stability (ISOS) protocols provide a
framework for such testing. Key experimental protocols typically involve:

» Device Fabrication: Perovskite films are deposited on a substrate (e.g., FTO glass) followed
by the deposition of charge transport layers and a metal electrode. The passivation layer is
typically applied via spin-coating a solution of the passivating agent onto the perovskite
surface before the deposition of the hole transport layer.

 Stability Testing:

o Thermal Stability: Devices are subjected to prolonged heating at a constant temperature
(e.g., 85°C) in an inert atmosphere (e.g., nitrogen) or ambient air, and their photovoltaic
parameters are measured periodically.

o Humidity Stability: Devices are stored in a controlled humidity environment (e.g., 50-70%
relative humidity) at room temperature, and their performance is monitored over time.

o Photostability (Light Soaking): Devices are continuously illuminated under a solar
simulator (e.g., 1-sun intensity) at a controlled temperature, and their performance is
tracked.

Passivation Mechanisms and Experimental
Workflow

The passivation mechanism of these organic cations involves the interaction of the ammonium
groups with the perovskite surface, which can heal defects such as halide vacancies and
uncoordinated lead ions. This interaction can also form a protective 2D perovskite layer on top
of the 3D bulk perovskite, which can enhance moisture resistance.

Below are diagrams illustrating the passivation mechanism and a typical experimental workflow
for assessing device stability.
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A simplified diagram of the DMAI passivation mechanism.
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Experimental Workflow for Stability Assessment
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A typical experimental workflow for assessing perovskite device stability.

Conclusion

The selection of an appropriate passivation agent is a critical step in fabricating long-lasting
and efficient perovskite solar cells. While DMAI shows significant promise, particularly for
enhancing the thermal stability of inorganic perovskites, a direct and comprehensive
comparison with other leading passivators under standardized conditions is still needed to
definitively establish its superiority. The data presented in this guide highlights the effectiveness
of various passivation strategies and underscores the importance of rigorous and standardized
stability testing protocols. Future research focusing on head-to-head comparisons of promising
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passivators like DMAI, PEAI, and GUI under a range of stress factors will be invaluable for
advancing the commercial viability of perovskite photovoltaic technology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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